Cas no 2137580-37-9 (2-Pyridinesulfonamide, 3-cyclopropyl-N-methyl-)

• Product Name: 2-Pyridinesulfonamide, 3-cyclopropyl-N-methyl-
• CAS No: 2137580-37-9
• MF: C₉H₁₂N₂O₂S
• MW: 212.268780708313
• CID: 5256033
• Update Time: 2025-10-23

2-Pyridinesulfonamide, 3-cyclopropyl-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinesulfonamide, 3-cyclopropyl-N-methyl-

• Inchi： 1S/C9H12N2O2S/c1-10-14(12,13)9-8(7-4-5-7)3-2-6-11-9/h2-3,6-7,10H,4-5H2,1H3
• InChI Key： AJUTWTMDMOBJTM-UHFFFAOYSA-N
• SMILES： C1(S(NC)(=O)=O)=NC=CC=C1C1CC1

Additional information on 2-Pyridinesulfonamide, 3-cyclopropyl-N-methyl-

Comprehensive Overview of 2-Pyridinesulfonamide, 3-cyclopropyl-N-methyl- (CAS No. 2137580-37-9)

The compound 2-Pyridinesulfonamide, 3-cyclopropyl-N-methyl- (CAS No. 2137580-37-9) is a specialized sulfonamide derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique pyridine core and cyclopropyl substitution, this molecule exhibits distinct chemical properties that make it a valuable intermediate in drug discovery and material science. Researchers are particularly interested in its potential as a bioactive scaffold due to the sulfonamide group's known versatility in medicinal chemistry.

In recent years, the demand for heterocyclic compounds like 3-cyclopropyl-N-methyl-2-pyridinesulfonamide has surged, driven by their applications in developing kinase inhibitors and antimicrobial agents. The methylsulfonamide moiety enhances metabolic stability, a critical factor addressed in modern drug optimization strategies. Computational studies suggest this compound could interact with enzyme active sites, aligning with current trends in structure-based drug design.

The synthesis of CAS 2137580-37-9 typically involves cyclopropanation of pyridine precursors followed by sulfonylation, a process optimized for high yield and purity. Analytical data (HPLC, NMR) confirms its structural integrity, with the N-methyl group contributing to improved solubility—a key consideration for formulation scientists. Stability studies under various pH conditions highlight its suitability for oral drug delivery systems.

Emerging applications include its use in crop protection chemicals, where its pyridine-sulfonamide architecture demonstrates activity against plant pathogens. This aligns with the agricultural industry's search for eco-friendly alternatives to traditional pesticides. Patent literature reveals innovative formulations combining this compound with biodegradable adjuvants to enhance field performance.

From a green chemistry perspective, recent publications detail solvent-free synthetic routes for 3-cyclopropyl-N-methyl-2-pyridinesulfonamide, reducing environmental impact. These advancements respond to growing regulatory pressures and industry shifts toward sustainable manufacturing. The compound's low ecotoxicity profile further supports its adoption in agro-chemical applications.

Quality control protocols for CAS 2137580-37-9 emphasize chromatographic purity (>98%) and strict limits on residual solvents, meeting ICH guidelines. Thermal analysis (DSC) confirms its crystalline nature, important for patent solid forms in pharmaceutical development. Researchers are exploring its polymorphic behavior to optimize bioavailability.

In material science, the electron-withdrawing sulfonamide group enables applications in organic semiconductors. Its π-conjugated system shows promise in OLED materials, coinciding with the electronics industry's push for flexible displays. Molecular modeling predicts favorable charge transport properties when incorporated into donor-acceptor architectures.

The global market for pyridine derivatives like this compound is projected to grow at 6.2% CAGR, fueled by pharmaceutical outsourcing and agrochemical innovation. Custom synthesis services now offer kilogram-scale production of 2-Pyridinesulfonamide, 3-cyclopropyl-N-methyl-, addressing demand from contract research organizations.

Ongoing research investigates its potential as a covalent inhibitor through the reactive sulfonamide nitrogen. This approach leverages current interest in targeted protein degradation therapies. Preliminary data suggests selective modification of cysteine residues in disease-relevant proteins.

For analytical chemists, LC-MS methods have been validated for trace detection of this compound in environmental samples, supporting regulatory compliance monitoring. Its distinct fragmentation pattern enables reliable identification at ppm levels, crucial for environmental fate studies.